Cas no 69245-73-4 (2H-Pyran-3-carbonitrile, 5,6-dihydro-4,6,6-trimethyl-2-oxo-)

• Product Name: 2H-Pyran-3-carbonitrile, 5,6-dihydro-4,6,6-trimethyl-2-oxo-
• CAS No: 69245-73-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1732637
• PubChem ID: 572006
• Update Time: 2025-04-21

2H-Pyran-3-carbonitrile, 5,6-dihydro-4,6,6-trimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 5,6-dihydro-4,6,6-trimethyl-2-oxo-
• ZOXMUJGZDRCBIV-UHFFFAOYSA-N
• SMR000037070
• HMS2177P10
• 69245-73-4
• NCGC00020931-02
• BDBM39354
• 4,6,6-Trimethyl-2-oxo-5,6-dihydro-2H-pyran-3-carbonitrile
• 2,2,4-trimethyl-6-oxidanylidene-3H-pyran-5-carbonitrile
• 6-keto-2,2,4-trimethyl-3H-pyran-5-carbonitrile
• 2,2,4-trimethyl-6-oxo-3H-pyran-5-carbonitrile
• cid_572006
• regid856223
• 4,6,6-Trimethyl-2-oxo-5,6-dihydro-2H-pyran-3-carbonitrile #
• CHEMBL1325143
• STK002896
• NCGC00020931-01
• MLS000079232
• AKOS003621928

• Inchi： 1S/C9H11NO2/c1-6-4-9(2,3)12-8(11)7(6)5-10/h4H2,1-3H3
• InChI Key： ZOXMUJGZDRCBIV-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=C(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų